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Compound of Interest

Compound Name: Strontium malonate

Cat. No.: B3062150

Strontium Malonate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of strontium malonate, a compound of interest in biomedical research, particularly
in the context of bone metabolism.

Core Molecular Data

The fundamental molecular characteristics of strontium malonate are summarized below.
These data form the basis for stoichiometric calculations, solution preparation, and analytical
characterization.

Parameter Value Reference
Molecular Formula C3H204Sr [1]
Molecular Weight 189.66 g/mol [1]

The molecular weight is derived from the atomic weights of its constituent elements: Strontium
(Sr), Carbon (C), Hydrogen (H), and Oxygen (O).
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Atomic Weight Total Weight (
Element Symbol Count

(g/lmol) g/mol )
Strontium Sr 87.62 1 87.62
Carbon C 12.011 3 36.033
Hydrogen H 1.008 2 2.016
Oxygen O 15.999 4 63.996

Total 189.665

Physicochemical Properties

Strontium malonate typically presents as a solid powder.[1] Further characterization of its
physical and chemical properties, such as solubility and stability, is crucial for its application in
experimental and developmental settings.

Biological Context and Potential Applications

Strontium malonate has been identified as a calcium-sensing receptor agonist.[1] This
characteristic positions it as a compound of interest for potential therapeutic applications,
notably in the management of postmenopausal osteoporosis.[1] The malonate moiety is the
ionized form of malonic acid, a simple dicarboxylic acid.

Further research into the specific signaling pathways activated by strontium malonate and
detailed experimental protocols for its synthesis and biological evaluation is ongoing. As more
data becomes available, the understanding of its mechanism of action and therapeutic potential
will be further elucidated.

Future Directions

A comprehensive understanding of strontium malonate for drug development necessitates
further investigation into its pharmacological and toxicological profiles. Key areas for future
research include:

» Detailed Pharmacokinetics: Absorption, distribution, metabolism, and excretion (ADME)
studies are essential to understand its behavior in biological systems.
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e Mechanism of Action: Elucidation of the specific signaling cascades initiated by the activation
of the calcium-sensing receptor.

« In Vivo Efficacy: Preclinical and clinical studies to validate its therapeutic effects on bone
density and fracture risk.

o Formulation Development: Optimization of delivery systems to enhance bioavailability and
patient compliance.

As the body of research on strontium malonate expands, this document will be updated to
reflect the latest findings and provide a more in-depth resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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